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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592 Get Quote

N-cyclopropylthian-4-amine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-cyclopropylthian-4-amine is a secondary amine featuring a cyclopropyl group attached to

the nitrogen atom of a thian-4-amine core. This document provides a technical overview of its

chemical structure, properties, a proposed synthetic method, and a discussion of potential,

though currently unelucidated, biological significance based on related structures. Due to the

limited availability of public domain data, this guide synthesizes foundational chemical

information with established synthetic principles to provide a robust starting point for

researchers.

Chemical Structure and Properties
N-cyclopropylthian-4-amine is characterized by a saturated six-membered heterocycle

containing a sulfur atom (thiane), with a cyclopropylamino substituent at the 4-position.

Chemical Structure:

IUPAC Name: N-cyclopropylthian-4-amine
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Canonical SMILES: C1CC1NC2CCSCC2

InChI Key: ZFGVRKAADWMDNV-UHFFFAOYSA-N

Physicochemical Properties:

A comprehensive experimental characterization of the physical properties of N-
cyclopropylthian-4-amine is not readily available in the published literature. The following

table summarizes the available computed and basic data.

Property Value Source

Molecular Formula C8H15NS

Molecular Weight 157.28 g/mol

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Proposed Synthesis: Reductive Amination
A prevalent and efficient method for the synthesis of secondary amines is reductive amination.

[1][2][3] This approach involves the reaction of a ketone with a primary amine to form an imine

intermediate, which is then reduced in situ to the desired secondary amine. For the synthesis of

N-cyclopropylthian-4-amine, the logical precursors would be thian-4-one and

cyclopropylamine.

Overall Reaction:

Thian-4-one + Cyclopropylamine → N-cyclopropylthian-4-amine

Detailed Experimental Protocol (Proposed)
This protocol is based on general procedures for reductive amination and has not been

optimized for this specific transformation.
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Materials:

Thian-4-one

Cyclopropylamine

Sodium triacetoxyborohydride (NaBH(OAc)3)

Dichloromethane (DCM), anhydrous

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: To a solution of thian-4-one (1.0 eq) in anhydrous dichloromethane (DCM),

add cyclopropylamine (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation

of the imine intermediate. The reaction can be monitored by thin-layer chromatography (TLC)

or gas chromatography-mass spectrometry (GC-MS).

Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq)

portion-wise to the reaction mixture. Caution: The addition may be exothermic.

Reaction Progression: Continue stirring at room temperature for 12-24 hours, or until the

reaction is complete as indicated by TLC or GC-MS.
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Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate

solution. Separate the organic layer, and extract the aqueous layer with DCM (3x).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate

under reduced pressure using a rotary evaporator.

Final Purification: The crude product can be further purified by column chromatography on

silica gel to yield pure N-cyclopropylthian-4-amine.

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific published data on the biological activity,

mechanism of action, or associated signaling pathways for N-cyclopropylthian-4-amine.

However, the structural motifs present in this molecule are of interest in medicinal chemistry.

Cyclopropylamines: The cyclopropyl group is a bioisostere for various functional groups and

can introduce conformational rigidity, which can be beneficial for binding to biological targets.

4-Aminothianes and Analogs: The 4-aminopiperidine scaffold, a close structural analog, is

found in a number of biologically active compounds. For instance, certain N-substituted 4-

aminopiperidines have been investigated as antifungal agents.

Further research is required to determine if N-cyclopropylthian-4-amine possesses any

significant biological activity.

Visualizations
Proposed Synthetic Workflow
The following diagram illustrates the proposed synthetic workflow for N-cyclopropylthian-4-
amine via reductive amination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Imine Formation Reduction

Purification

Thian-4-one

Imine Intermediate

Cyclopropylamine DCM, Acetic Acid

N-cyclopropylthian-4-amine

Reduction

NaBH(OAc)3

Aqueous Work-up

Column Chromatography

Pure Product

Click to download full resolution via product page

Caption: Proposed synthesis of N-cyclopropylthian-4-amine.

Logical Relationship of Key Chemical Entities
The following diagram outlines the logical relationship between the reactants, intermediate, and

final product in the proposed synthesis.
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Caption: Reactant to product logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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